7-Methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydro-quinoline

Specification

• Molecular Formula: C32H31NO
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 7-methoxy-2,2,4-trimethyl-6-trityl-1H-quinoline
• Standard InChI: InChI=1S/C32H31NO/c1-23-22-31(2,3)33-29-21-30(34-4)28(20-27(23)29)32(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-22,33H,1-4H3
• Standard InChI Key: VWADMDFHPOHTLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(NC2=CC(=C(C=C12)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)OC)(C)C

Introduction

Chemical Structure and Physicochemical Properties

The core structure of 1,2-dihydroquinoline consists of a bicyclic system with a partially saturated quinoline backbone. Substitutions at positions 2, 4, 6, and 7 introduce steric and electronic modifications that influence reactivity and functionality. For 7-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline:

• Methoxy group (-OCH₃): Enhances electron density in the aromatic system, potentially increasing stability and directing electrophilic substitution reactions.

• Trimethyl groups (C(CH₃)₂ at C2 and CH₃ at C4): Contribute to steric hindrance, which may slow degradation pathways or modulate intermolecular interactions.

• Trityl group (-C(C₆H₅)₃ at C6): A bulky, hydrophobic substituent that likely improves lipid solubility and influences crystal packing or binding affinity in biological systems.

Predicted Physicochemical Properties (based on PubChem analogs):

Property	Value
Molecular Formula	C₃₃H₃₃NO
Molecular Weight	471.62 g/mol
logP (Octanol-Water)	~5.2 (estimated)
Topological Polar Surface	21 Ų
Solubility	Low aqueous solubility

The trityl group’s hydrophobicity dominates the compound’s behavior, suggesting preferential solubility in organic solvents like chloroform or toluene.

Synthesis Methodologies

The synthesis of 7-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline can be inferred from patented protocols for analogous dihydroquinolines. Key steps include:

Catalytic Cyclization

The base structure is synthesized via acid-catalyzed cyclization of aniline derivatives with ketones. For example:

• Reaction Setup: Aniline reacts with acetone in toluene under reflux, catalyzed by HY-MMM zeolite (2–5 mol%).

• Modifications:

  • Methoxy groups are introduced via electrophilic aromatic substitution using methylating agents (e.g., dimethyl sulfate) in alkaline conditions.

  • Tritylation at C6 is achieved through Friedel-Crafts alkylation with triphenylmethyl chloride in the presence of AlCl₃.

Optimized Conditions (adapted from RU2609028C1):

Parameter	Value
Temperature	60–110°C
Catalyst Loading	2–5 mol% HY-MMM zeolite
Solvent	Toluene or acetonitrile
Reaction Time	4–10 hours
Yield (base structure)	60–96% (depending on substituents)

Challenges include managing the steric bulk of the trityl group, which may necessitate higher catalyst loadings or prolonged reaction times.

Applications and Research Findings

While direct studies on this compound are absent, related dihydroquinolines exhibit diverse applications:

Pharmaceutical Intermediates

Dihydroquinolines serve as precursors to antimalarial agents (e.g., chloroquine analogs) and kinase inhibitors. The trityl group’s hydrophobicity could enhance blood-brain barrier penetration, making this compound a candidate for central nervous system-targeted drugs.

Antioxidant Activity

Methoxy-substituted dihydroquinolines demonstrate radical scavenging properties. Electron-donating groups like -OCH₃ stabilize phenolic radicals, potentially augmenting antioxidant efficacy.

Material Science

Bulky substituents like trityl groups improve thermal stability in polymer matrices, suggesting utility in high-performance coatings or organic semiconductors.

Analytical Characterization

Key Techniques:

• NMR Spectroscopy:

  • ¹H NMR: Methyl groups (δ 1.2–1.5 ppm), aromatic protons (δ 6.5–7.8 ppm), and methoxy (δ ~3.8 ppm).

  • ¹³C NMR: Trityl carbons (δ 125–145 ppm), quaternary carbons (δ 40–50 ppm).

• Mass Spectrometry:

  • ESI-MS expected to show [M+H]⁺ at m/z 472.4 with fragmentation patterns indicating loss of trityl (-243 Da) and methoxy groups.

• Chromatography:

  • HPLC retention times >15 min (C18 column, 70% acetonitrile/water).

Challenges and Future Directions

• Synthetic Complexity: Introducing the trityl group necessitates stringent anhydrous conditions and poses purification challenges due to similar polarity byproducts.

• Catalyst Recovery: HY-MMM zeolite catalysts, while effective, are difficult to recycle after reactions involving bulky substrates.

• Biological Profiling: In vitro toxicity and metabolic stability studies are critical next steps to evaluate pharmaceutical potential.

Future research should prioritize:

• Developing flow chemistry protocols to improve yield and scalability.

• Computational modeling to predict binding interactions with biological targets (e.g., β-catenin/Tcf).